Cas no 2567504-76-9 (6-methoxyspiro3.3heptan-2-one)

• Product Name: 6-methoxyspiro3.3heptan-2-one
• CAS No: 2567504-76-9
• MF: C₈H₁₂O₂
• MW: 140.179682731628
• MDL: MFCD32878609
• CID: 5657033
• PubChem ID: 155820273
• Update Time: 2025-05-19

6-methoxyspiro3.3heptan-2-one Chemical and Physical Properties

Names and Identifiers

• 2567504-76-9
• EN300-27692260
• 6-Methoxyspiro[3.3]heptan-2-one
• AT30278
• 6-methoxyspiro3.3heptan-2-one

• MDL： MFCD32878609
• Inchi： 1S/C8H12O2/c1-10-7-4-8(5-7)2-6(9)3-8/h7H,2-5H2,1H3
• InChI Key： ANDYXHGHJRYQPU-UHFFFAOYSA-N
• SMILES： O(C)C1CC2(CC(C2)=O)C1

Computed Properties

• Exact Mass: 140.083729621g/mol
• Monoisotopic Mass: 140.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 158
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 26.3Ų

Additional information on 6-methoxyspiro3.3heptan-2-one

Exploring the Unique Properties and Applications of 6-Methoxyspiro[3.3]heptan-2-one (CAS No. 2567504-76-9)

In the ever-evolving landscape of organic chemistry, 6-methoxyspiro[3.3]heptan-2-one (CAS No. 2567504-76-9) has emerged as a compound of significant interest due to its distinctive spirocyclic structure and versatile applications. This molecule, characterized by its methoxy group and ketone functionality, is gaining traction in pharmaceutical research, fragrance development, and material science. Its unique molecular architecture offers a promising platform for synthesizing novel derivatives with tailored properties.

The spiro[3.3]heptane core of this compound is particularly noteworthy, as it introduces steric constraints and conformational rigidity, which are highly sought after in drug design. Researchers are increasingly exploring its potential as a bioactive scaffold, especially in the context of central nervous system (CNS) therapeutics. The methoxy substituent further enhances its lipophilicity, making it a candidate for improving blood-brain barrier permeability—a hot topic in modern neurological drug development.

Beyond pharmaceuticals, 6-methoxyspiro[3.3]heptan-2-one is also making waves in the flavor and fragrance industry. Its ketone group contributes to a nuanced olfactory profile, often described as woody or camphoraceous, aligning with the growing demand for sustainable aroma chemicals. With consumers prioritizing eco-friendly products, this compound’s potential as a green alternative to traditional synthetic fragrances is under active investigation.

From a synthetic chemistry perspective, the compound’s reactivity has sparked interest in catalysis and ring-expansion reactions. Recent studies highlight its utility in constructing complex heterocycles, a key area in medicinal chemistry. The CAS No. 2567504-76-9 is frequently cited in patents exploring stereoselective synthesis, reflecting its role in advancing asymmetric catalysis—a trending topic in organic synthesis forums.

Environmental considerations are also driving research into 6-methoxyspiro[3.3]heptan-2-one. Its biodegradability and potential low toxicity align with the green chemistry movement, addressing concerns about persistent organic pollutants. As regulatory bodies tighten restrictions on hazardous chemicals, this compound’s benign profile positions it as a viable candidate for industrial applications.

In summary, 6-methoxyspiro[3.3]heptan-2-one (CAS No. 2567504-76-9) exemplifies the intersection of innovation and sustainability in chemical research. Its multifaceted applications—from CNS drug candidates to eco-friendly fragrances—underscore its relevance in addressing contemporary scientific and industrial challenges. As interest in spirocyclic compounds and green chemistry continues to rise, this molecule is poised to play a pivotal role in shaping future breakthroughs.